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Abstract
This technical guide provides a comprehensive overview of 3-Bromobenzoyl chloride (CAS

No. 1711-09-7), a key reagent in organic synthesis, particularly within the pharmaceutical and

material science sectors. This document details its chemical and physical properties, safety

and handling protocols, and provides an in-depth look at its synthesis and reactivity.

Furthermore, it includes detailed experimental protocols for its preparation and its application in

the synthesis of bioactive molecules, supported by spectral data and graphical representations

of chemical pathways and workflows.

Chemical and Physical Properties
3-Bromobenzoyl chloride is a colorless to light yellow liquid.[1] It is known for its high

reactivity, which makes it a versatile intermediate in a variety of chemical transformations.

Below is a summary of its key physical and chemical properties.
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Property Value Reference(s)

CAS Number 1711-09-7 [2]

Molecular Formula C₇H₄BrClO [2]

Molecular Weight 219.46 g/mol [2]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 74-75 °C at 0.5 mmHg [2]

Density 1.662 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.595 [2]

Solubility

Reacts with water. Soluble in

Chloroform (Slightly), Ethyl

Acetate (Slightly).

Spectral Data
The structural identity of 3-Bromobenzoyl chloride is confirmed through various spectroscopic

methods. Below are the characteristic spectral data.

¹H NMR Spectroscopy
The proton NMR spectrum of 3-Bromobenzoyl chloride exhibits signals in the aromatic

region, consistent with a substituted benzene ring.

¹H NMR (CDCl₃): The spectrum will show complex multiplets in the aromatic region, typically

between δ 7.0 and 8.0 ppm, corresponding to the four protons on the benzene ring.[3]

¹³C NMR Spectroscopy
The carbon NMR spectrum provides information on the carbon framework of the molecule.

¹³C NMR (CDCl₃): Expected peaks include the carbonyl carbon (C=O) around 165-170 ppm,

and several peaks in the aromatic region (typically 120-140 ppm) corresponding to the six
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carbons of the benzene ring. The carbon attached to the bromine will have a characteristic

chemical shift.[4][5]

Infrared (IR) Spectroscopy
The IR spectrum shows characteristic absorption bands for the functional groups present in the

molecule.

Key IR Peaks (neat):

~1770 cm⁻¹ (strong): C=O stretching vibration of the acyl chloride.

~3100-3000 cm⁻¹: Aromatic C-H stretching.[6]

~1600-1400 cm⁻¹: Aromatic C=C ring stretching.[6]

~850-550 cm⁻¹: C-Cl stretching.[7]

~690-515 cm⁻¹: C-Br stretching.[7][8]

Safety and Handling
3-Bromobenzoyl chloride is a corrosive and hazardous substance that requires careful

handling in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times. It

is highly sensitive to moisture and will react with water to produce hydrogen chloride gas.

Therefore, it should be stored in a tightly sealed container under an inert atmosphere, away

from water and sources of ignition.

Hazard Statement Description

H314 Causes severe skin burns and eye damage.

H335 May cause respiratory irritation.

Synthesis of 3-Bromobenzoyl Chloride
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3-Bromobenzoyl chloride is typically synthesized from 3-bromobenzoic acid via reaction with

a chlorinating agent, most commonly thionyl chloride (SOCl₂).[9]

Reaction Scheme
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Reactants
Products

3-Bromobenzoic Acid

3-Bromobenzoyl Chloride

Reflux

Thionyl Chloride (SOCl₂)

SO₂ (gas)

HCl (gas)
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Start

Combine 3-Bromobenzoic Acid
and Thionyl Chloride in a dry flask

Heat to reflux for 2-4 hours

Cool to room temperature

Distill off excess Thionyl Chloride

Purify by vacuum distillation

Collect product at 74-75 °C/0.5 mmHg

End

3-Bromobenzoyl Chloride

Product (3-Br-Ph-CO-Nu)

Nucleophile (Nu-H)

HCl
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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